2-(tert-butyl)-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one

• IUPAC Name: 2-tert-butyl-4-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-one
• InChI: InChI=1S/C10H18N2O2/c1-7-8(5-6-13)9(14)12(11-7)10(2,3)4/h11,13H,5-6H2,1-4H3
• InChI Key: MEDKOTQASQRTIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C(C)(C)C)CCO
• Molecular Formula: C10H18N2O2
• Molecular Weight: 198.26 g/mol

Description

2-(tert-butyl)-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazolone derivative that has been synthesized through various methods and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Preparation and Structural Analysis

Research has focused on the synthesis of new pyrazole derivatives, highlighting their structural versatility and potential for further functionalization. For example, the preparation of new 1H-pyrazole derivatives from aryl methyl ketones involves Claisen condensation followed by cyclization, showcasing the chemical reactivity of pyrazole compounds (Wang et al., 2013). Such methodologies underscore the adaptability of pyrazoles for various research applications, potentially including the synthesis of "2-(tert-butyl)-4-(2-hydroxyethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one".

Catalysis and Chemical Transformations

Pyrazole derivatives have also been employed as catalysts in chemical reactions. The iron(III) and cobalt(III) complexes with pyrazole-based ligands, for instance, have shown effectiveness in catalyzing the oxidation of alcohols, indicating the potential of pyrazoles in facilitating environmentally friendly chemical transformations (Sutradhar et al., 2016).

Material Science Applications

In the realm of material science, pyrazole derivatives have been utilized for the fixation of carbon dioxide and other small molecules, demonstrating their role in addressing environmental challenges. The bifunctional frustrated Lewis pair based on a pyrazole structure, for example, effectively binds CO2, showcasing the application of pyrazoles in carbon capture technologies (Theuergarten et al., 2012).

Photophysical Properties

Additionally, certain pyrazole compounds have been explored for their photophysical properties, contributing to the development of luminescent materials. Binuclear platinum complexes with pyrazole bridges exhibit varying emission energies based on Pt...Pt separation, suggesting the utility of pyrazole derivatives in creating tunable photoluminescent materials (Ma et al., 2005).